Cas no 88444-66-0 (Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester)

Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester structure
88444-66-0 structure
Product name:Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester
CAS No:88444-66-0
MF:C10H14O4
MW:198.215763568878
CID:632521
PubChem ID:71318014

Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, 2-cyclopenten-1-yl-, dimethyl ester
    • dimethyl 2-(cyclopenten-1-yl)propanedioate
    • Dimethyl (cyclopent-1-en-1-yl)propanedioate
    • GLEORAMJEHMSTN-UHFFFAOYSA-N
    • dimethyl cyclopentenylmalonate
    • 88444-66-0
    • DTXSID20748199
    • dimethyl 2-cyclopentenylmalonate
    • SCHEMBL15974383
    • Inchi: InChI=1S/C10H14O4/c1-13-9(11)8(10(12)14-2)7-5-3-4-6-7/h5,8H,3-4,6H2,1-2H3
    • InChI Key: GLEORAMJEHMSTN-UHFFFAOYSA-N
    • SMILES: COC(=O)C(C1=CCCC1)C(=O)OC

Computed Properties

  • Exact Mass: 198.08920892g/mol
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.6Ų

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